Cas no 13406-99-0 (Oxiranecarboxylic acid, oxiranylmethyl ester)

Oxiranecarboxylic acid, oxiranylmethyl ester structure
13406-99-0 structure
Product Name:Oxiranecarboxylic acid, oxiranylmethyl ester
CAS No:13406-99-0
MF:C6H8O4
MW:144.125322341919
CID:1234835
PubChem ID:54359475
Update Time:2025-04-20

Oxiranecarboxylic acid, oxiranylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Oxiranecarboxylic acid, oxiranylmethyl ester
    • oxiran-2-ylmethyl oxirane-2-carboxylate
    • (Oxiran-2-yl)methyl oxirane-2-carboxylate
    • 13406-99-0
    • DTXSID40710813
    • SCHEMBL4807514
    • Inchi: 1S/C6H8O4/c7-6(5-3-9-5)10-2-4-1-8-4/h4-5H,1-3H2
    • InChI Key: ULMDIPASDLBXQF-UHFFFAOYSA-N
    • SMILES: O1CC1COC(C1CO1)=O

Computed Properties

  • Exact Mass: 144.04224
  • Monoisotopic Mass: 144.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 51.4Ų

Experimental Properties

  • PSA: 51.36

Oxiranecarboxylic acid, oxiranylmethyl ester Related Literature

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